Cas no 855521-71-0 (1,8-Naphthyridine-4-carboxylic acid, 2-(2-pyridinyl)-)

• Product Name: 1,8-Naphthyridine-4-carboxylic acid, 2-(2-pyridinyl)-
• CAS No: 855521-71-0
• MF: C₁₄H₉N₃O₂
• MW: 251.240162611008
• CID: 1839092
• PubChem ID: 24894278
• Update Time: 2025-06-09

1,8-Naphthyridine-4-carboxylic acid, 2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-4-carboxylic acid, 2-(2-pyridinyl)-
• 2-(pyrid-2-yl)-1,8-naphthyridine-4-carboxylic acid
• SCHEMBL4249919
• 855521-71-0
• DB-329189
• D86320
• 2-(2-PYRIDINYL)-1,8-NAPHTHYRIDINE-4-CARBOXYLIC ACID
• 2-pyridin-2-yl-1,8-naphthyridine-4-carboxylic acid
• WS-03054
• 2-(pyridin-2-yl)-1,8-naphthyridine-4-carboxylic acid

• Inchi： 1S/C14H9N3O2/c18-14(19)10-8-12(11-5-1-2-6-15-11)17-13-9(10)4-3-7-16-13/h1-8H,(H,18,19)
• InChI Key： CSNXSFRPBWFMMI-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC=CN=2)=NC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 251.069476538g/mol
• Monoisotopic Mass: 251.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.387
• Melting Point: >250℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 1,8-Naphthyridine-4-carboxylic acid, 2-(2-pyridinyl)-

Research Briefing on 1,8-Naphthyridine-4-carboxylic acid, 2-(2-pyridinyl)- (CAS: 855521-71-0): Recent Advances and Applications

The compound 1,8-Naphthyridine-4-carboxylic acid, 2-(2-pyridinyl)- (CAS: 855521-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its naphthyridine core and pyridinyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies.

One of the key findings in recent literature highlights the role of 1,8-Naphthyridine-4-carboxylic acid derivatives in targeting bacterial enzymes, such as DNA gyrase and topoisomerase IV. These enzymes are critical for bacterial DNA replication, and their inhibition can lead to potent antibacterial effects. Researchers have synthesized and evaluated a series of derivatives, including 2-(2-pyridinyl)-substituted variants, demonstrating enhanced activity against resistant strains of bacteria. The compound's ability to chelate metal ions also contributes to its mechanism of action, further broadening its therapeutic potential.

In the context of cancer research, 1,8-Naphthyridine-4-carboxylic acid derivatives have shown promise as kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. Recent in vitro and in vivo studies have identified specific derivatives of this compound that exhibit selective inhibition of kinases such as EGFR and VEGFR, which are implicated in various cancers. The 2-(2-pyridinyl)-substituted variant, in particular, has demonstrated improved binding affinity and pharmacokinetic properties, making it a viable candidate for further preclinical development.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies suggest that 1,8-Naphthyridine-4-carboxylic acid derivatives can modulate neurotransmitter systems and reduce oxidative stress, which are key factors in diseases like Alzheimer's and Parkinson's. The 2-(2-pyridinyl)-substituted variant has shown neuroprotective effects in cell-based models, though further research is needed to elucidate its exact mechanism of action and therapeutic efficacy.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the synthesis of 1,8-Naphthyridine-4-carboxylic acid derivatives to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline the production process, making it more scalable for industrial applications. These developments are critical for ensuring the compound's availability for further research and potential commercialization.

In conclusion, 1,8-Naphthyridine-4-carboxylic acid, 2-(2-pyridinyl)- (CAS: 855521-71-0) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities, coupled with recent synthetic advancements, underscore its potential as a lead compound for drug discovery. Future research should focus on expanding its therapeutic applications, optimizing its pharmacokinetic profile, and conducting rigorous preclinical and clinical evaluations to translate these findings into viable treatments.